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Compound of Interest

Compound Name: Teoc-MeLeu-OH

Cat. No.: B8090397 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular properties of Teoc-
MeLeu-OH, a leucine derivative. The primary focus is the determination and presentation of its

molecular weight based on its chemical formula.

Molecular Weight and Chemical Formula
Teoc-MeLeu-OH is an amino acid derivative used in chemical synthesis. Its structure consists

of an N-methyl-leucine (MeLeu) core, protected at the amine group by a 2-

(Trimethylsilyl)ethoxycarbonyl (Teoc) group.

The molecular weight is derived from its chemical formula, C13H27NO4Si.[1][2][3][4] Based on

the summation of the atomic weights of its constituent elements, the molecular weight of Teoc-
MeLeu-OH is 289.44 g/mol .[1]

Data Presentation: Elemental Composition
The following table summarizes the elemental composition of Teoc-MeLeu-OH and the

calculation of its molecular weight. Standard atomic weights are used for this calculation.
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 13 12.011 156.143

Hydrogen H 27 1.008 27.216

Nitrogen N 1 14.007 14.007

Oxygen O 4 15.999 63.996

Silicon Si 1 28.085 28.085

Total Molecular Weight 289.447

Note: The commonly cited molecular weight is 289.44 g/mol , representing a rounded value.

Visualization of Calculation Workflow
The logical process for determining the molecular weight from the chemical name is outlined in

the diagram below.
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Input: Teoc-MeLeu-OH

1. Identify Components
- Teoc (Protecting Group)

- MeLeu (N-Methyl-Leucine)

2. Determine Chemical Formula
C13H27NO4Si

3. Sum Atomic Weights
(C×13) + (H×27) + (N×1) + (O×4) + (Si×1)

Result: 289.44 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Experimental Protocols
This section is not applicable to the current topic. The molecular weight of a pure chemical

compound like Teoc-MeLeu-OH is a fundamental, calculated property derived from its

established chemical formula and the standard atomic weights of its elements as defined by

IUPAC. It does not require an experimental protocol for its determination in this context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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